(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid
Overview
Description
(4R)-2-Methyl-1,3-thiazolidine-2,4-dicarboxylic acid, also known as MTDC, is an important organic compound belonging to the thiazolidine family. It is a white, crystalline solid with a molecular weight of 150.19 g/mol and a melting point of 122-124 °C. MTDC is widely used in the synthesis of organic compounds, as a catalyst in chemical reactions, and as an intermediate in pharmaceuticals. MTDC has also been studied for its potential therapeutic applications in a variety of medical conditions.
Scientific Research Applications
(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has been studied for its potential therapeutic applications in a variety of medical conditions. Studies have shown that (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. It has also been studied for its potential use in the treatment of diabetes, obesity, and other metabolic disorders. (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has also been studied for its potential use as a topical treatment for skin conditions such as psoriasis, eczema, and acne.
Mechanism of Action
(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has been studied for its potential therapeutic applications in a variety of medical conditions. Studies suggest that (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid works by inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. In addition, (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid is believed to inhibit the production of nitric oxide, which is involved in the regulation of blood pressure and other physiological processes.
Biochemical and Physiological Effects
(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has been studied for its potential therapeutic applications in a variety of medical conditions. Studies suggest that (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has anti-inflammatory, anti-cancer, anti-microbial, and anti-viral properties. It has also been studied for its potential use in the treatment of diabetes, obesity, and other metabolic disorders. In addition, (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has been studied for its potential use as a topical treatment for skin conditions such as psoriasis, eczema, and acne.
Advantages and Limitations for Lab Experiments
(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. In addition, it has low toxicity and is not known to cause any adverse effects. However, there are some limitations to its use in laboratory experiments. (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid is not very soluble in organic solvents, and it is not very stable in acidic solutions.
Future Directions
The potential therapeutic applications of (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid are still being explored. Future research should focus on further elucidating the mechanism of action of (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid and investigating its potential use in the treatment of a variety of medical conditions. In addition, further research should focus on the development of novel synthetic methods for the production of (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid and the development of new delivery systems for its use in clinical settings. Finally, further research should focus on the potential side effects and toxicity of (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid and the development of safe and effective dosage forms for its use in clinical settings.
Synthesis Methods
(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid can be synthesized in several ways. One method involves the reaction of 2-methyl-1,3-thiazoline-4-carboxylic acid with ethyl chloroformate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid and ethyl chloroformate. Another method involves the reaction of 2-methyl-1,3-thiazoline-4-carboxylic acid with ethyl chloroformate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid and ethyl chloroformate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid involves the reaction of L-cysteine with acetaldehyde to form (2R)-2-methylthiazolidine-4-carboxylic acid, which is then oxidized to (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid.", "Starting Materials": [ "L-cysteine", "Acetaldehyde", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: L-cysteine is reacted with acetaldehyde in the presence of sodium hydroxide to form (2R)-2-methylthiazolidine-4-carboxylic acid.", "Step 2: (2R)-2-methylthiazolidine-4-carboxylic acid is oxidized using hydrogen peroxide to form (4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid." ] } | |
CAS RN |
304911-47-5 |
Product Name |
(4R)-2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid |
Molecular Formula |
C6H9NO4S |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
